Cas no 2287287-78-7 ([3-(2,5-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride)

• Product Name: [3-(2,5-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride
• CAS No: 2287287-78-7
• MF: C₁₂H₁₁Cl₃O₂S
• MW: 325.638539552689
• CID: 6615960
• PubChem ID: 137945135
• Update Time: 2025-08-05

[3-(2,5-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• [3-(2,5-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride
• 2287287-78-7
• EN300-6762137
• [3-(2,5-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methanesulfonyl chloride

• Inchi： 1S/C12H11Cl3O2S/c13-8-1-2-10(14)9(3-8)12-4-11(5-12,6-12)7-18(15,16)17/h1-3H,4-7H2
• InChI Key： SXYGXXVENBSZJR-UHFFFAOYSA-N
• SMILES： ClS(CC12CC(C3C=C(C=CC=3Cl)Cl)(C1)C2)(=O)=O

Computed Properties

• Exact Mass: 323.954534g/mol
• Monoisotopic Mass: 323.954534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 42.5Ų

Additional information on [3-(2,5-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride

Comprehensive Overview of [3-(2,5-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride (CAS No. 2287287-78-7)

The compound [3-(2,5-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride (CAS No. 2287287-78-7) is a highly specialized chemical entity with significant potential in pharmaceutical and materials science research. Its unique bicyclo[1.1.1]pentane scaffold, combined with a methanesulfonyl chloride functional group, makes it a valuable intermediate for synthesizing novel bioactive molecules. Researchers are increasingly interested in this compound due to its structural rigidity and potential applications in drug discovery, particularly in targeting challenging biological pathways.

In recent years, the demand for small-molecule building blocks like [3-(2,5-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride has surged, driven by advancements in high-throughput screening and fragment-based drug design. The compound's 2,5-dichlorophenyl moiety enhances its lipophilicity, which is crucial for improving membrane permeability in drug candidates. This characteristic aligns with current trends in optimizing bioavailability and blood-brain barrier penetration, topics frequently searched by medicinal chemists on academic databases.

The bicyclo[1.1.1]pentane core of this compound has garnered attention as a bioisostere for aromatic rings and tert-butyl groups, addressing modern challenges in molecular property optimization. A 2023 study highlighted its role in reducing metabolic liabilities while maintaining target affinity—a key consideration in AI-driven drug discovery workflows. This synergy between traditional synthetic chemistry and computational approaches makes CAS No. 2287287-78-7 particularly relevant for researchers exploring structure-activity relationships (SAR) in CNS-targeted therapeutics.

From a synthetic chemistry perspective, the methanesulfonyl chloride group enables diverse derivatization pathways, allowing the creation of sulfonamides or sulfonate esters—functionalities prevalent in kinase inhibitors and GPCR modulators. This versatility responds to frequent search queries about "tailorable intermediates for lead optimization" in pharmaceutical forums. The compound's stability under various reaction conditions further enhances its utility in parallel synthesis and combinatorial chemistry platforms.

Environmental and safety considerations for handling [3-(2,5-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride follow standard protocols for sulfonyl chlorides, with particular emphasis on moisture-sensitive storage. Its application in green chemistry contexts has been explored through flow chemistry implementations, addressing industry concerns about sustainable synthesis—a trending topic in ACS and RSC publications. Analytical characterization typically involves HPLC-MS and NMR spectroscopy, techniques commonly referenced in purity verification discussions.

Emerging patent literature suggests growing intellectual property activity around bicyclo[1.1.1]pentane derivatives, positioning CAS No. 2287287-78-7 as a strategic intermediate for proprietary drug development. Its appearance in recent DEL (DNA-encoded library) screenings underscores its relevance to contemporary hit identification strategies. As the pharmaceutical industry prioritizes three-dimensional molecular complexity, this compound's spatial geometry offers distinct advantages over flat aromatic systems—a focal point in current medicinal chemistry webinars and whitepapers.

The compound's physicochemical properties, including its ClogP and topological polar surface area (TPSA), make it a subject of interest in computational ADMET prediction studies. These parameters are frequently queried in chemical databases alongside solubility enhancement techniques. Ongoing research explores its potential in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design, domains experiencing exponential growth in PubMed-indexed publications.

Supply chain dynamics for [3-(2,5-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride reflect broader trends in custom synthesis services, with cGMP-grade availability becoming increasingly important for preclinical development. Analytical method development for this compound often involves chiral separation techniques, responding to industry needs for enantiomerically pure intermediates—a hot topic in regulatory compliance discussions.

In material science applications, the compound's rigid core has been investigated for metal-organic framework (MOF) functionalization and polymeric catalyst design. These applications align with search trends around "advanced functional materials" and "molecular scaffolding technologies." Its thermal stability profile makes it suitable for high-temperature polymerization processes, an area gaining traction in specialty chemical forums.

Future research directions for CAS No. 2287287-78-7 may explore its utility in bioconjugation strategies and click chemistry applications, particularly in developing theranostic agents. The compound's structural features position it at the intersection of multiple cutting-edge research domains, ensuring sustained academic and industrial interest in coming years.